Cas no 1247200-88-9 (1-(2-bromocyclohexyl)oxy-4-methylcyclohexane)

• Product Name: 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane
• CAS No: 1247200-88-9
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 5744018
• PubChem ID: 62111098
• Update Time: 2025-07-09

1-(2-bromocyclohexyl)oxy-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1134499
• 1-[(2-BROMOCYCLOHEXYL)OXY]-4-METHYLCYCLOHEXANE
• 1247200-88-9
• AKOS011390777
• Cyclohexane, 1-bromo-2-[(4-methylcyclohexyl)oxy]-
• 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane

• Inchi： 1S/C13H23BrO/c1-10-6-8-11(9-7-10)15-13-5-3-2-4-12(13)14/h10-13H,2-9H2,1H3
• InChI Key： XJRRQVIMNZEDCA-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OC1CCC(C)CC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 315.2±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane

1-(2-Bromocyclohexyl)oxy-4-methylcyclohexane

The compound 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane (CAS No. 1247200-88-9) is a complex organic molecule with a unique structure that combines a brominated cyclohexyl group with a methyl-substituted cyclohexane ring. This compound has garnered attention in the field of organic chemistry due to its potential applications in drug design, material science, and advanced chemical synthesis. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the context of its stereochemical properties and reactivity.

The molecular structure of 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane is characterized by a cyclohexane ring substituted with a bromine atom at the 2-position and an oxygen atom linking it to another cyclohexane ring, which carries a methyl group at the 4-position. This arrangement creates a bicyclic system with significant steric hindrance, making it an interesting subject for studying conformational analysis and intermolecular interactions. Researchers have employed advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, to explore the conformational flexibility of this compound, providing insights into its potential reactivity in various chemical environments.

One of the most notable aspects of 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane is its bromine atom, which plays a crucial role in determining its chemical behavior. Bromine is known for its high electronegativity and ability to participate in nucleophilic substitution reactions, making this compound a valuable precursor in organic synthesis. Recent advancements in catalytic methodologies have enabled the use of this compound as an intermediate in the synthesis of bioactive molecules, including potential anti-inflammatory agents and neuroprotective drugs. Its ability to undergo selective substitution reactions under mild conditions has been particularly advantageous in these applications.

In addition to its synthetic utility, 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane has been studied for its physical properties, such as melting point, solubility, and thermal stability. These properties are critical for determining its suitability in various industrial and pharmaceutical applications. For instance, its relatively high melting point suggests that it could be used in thermally stable materials or as a component in high-performance polymers. Furthermore, its solubility characteristics make it an attractive candidate for formulation development in the pharmaceutical industry.

Recent research has also focused on the stereochemical outcomes of reactions involving 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane. The compound's chiral centers provide opportunities for enantioselective synthesis, which is highly desirable in drug discovery where stereochemistry often dictates biological activity. By employing asymmetric catalysis techniques, chemists have successfully synthesized enantiomerically enriched derivatives of this compound, paving the way for their use in chiral recognition studies and asymmetric induction reactions.

Another area of interest is the environmental impact and degradation pathways of 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane. As concerns about chemical persistence and toxicity grow, understanding how this compound behaves under environmental conditions is essential for assessing its safety profile. Preliminary studies indicate that it undergoes biodegradation under specific microbial conditions, suggesting that it may not pose significant long-term environmental risks when managed appropriately.

In conclusion, 1-(2-bromocyclohexyl)oxy-4-methylcyclohexane (CAS No. 1247200-88-9) is a versatile organic compound with a wealth of potential applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool in modern organic chemistry. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.